2-Chloro-5-(phenylsulfonyl)benzonitrile

• Molecular Formula: C13H8ClNO2S
• Molecular Weight: 277.73 g/mol
• IUPAC Name: 5-(benzenesulfonyl)-2-chlorobenzonitrile
• InChI: InChI=1S/C13H8ClNO2S/c14-13-7-6-12(8-10(13)9-15)18(16,17)11-4-2-1-3-5-11/h1-8H
• InChI Key: NPLOHHKPGUGXNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=CC(=C(C=C2)Cl)C#N

Description

2-Chloro-5-(phenylsulfonyl)benzonitrile is a benzonitrile derivative featuring a chlorine substituent at the 2-position, a phenylsulfonyl group at the 5-position, and a nitrile functional group. The phenylsulfonyl group enhances polarity and may influence solubility in polar organic solvents, while the nitrile group contributes to its reactivity in further chemical transformations.

Comparison with Similar Compounds

Key Observations :

• Positional Effects : The position of the sulfonyl group (e.g., 4- vs. 3-) impacts steric and electronic properties. For example, 3j (4-SO₂Ph) may exhibit higher symmetry and stability compared to 3k (3-SO₂Ph) .
• Substituent Influence : Replacing the phenylsulfonyl group with trifluoromethyl (CF₃) (as in 2-Chloro-5-(trifluoromethyl)benzonitrile) reduces polarity but increases hydrophobicity, affecting solubility and reactivity .

Physicochemical Properties

Property	2-Chloro-5-(phenylsulfonyl)benzonitrile (Inferred)	2-Chloro-5-(trifluoromethyl)benzonitrile	4-(Phenylsulfonyl)-2-(trifluoromethyl)benzonitrile (3j )
Physical State	Solid (likely white)	Solid	White solid
Solubility	Moderate in polar solvents (e.g., DMF, DMSO)	Insoluble in water; sinks in water	Likely soluble in organic solvents (e.g., CH₂Cl₂)
Stability	Stable under standard conditions	Stable but reactive with strong acids	Stable; no reported decomposition
Molecular Weight	~291.7 g/mol	215.57 g/mol	327.3 g/mol

Notes:

• The trifluoromethyl derivative releases toxic gases (e.g., hydrogen cyanide) upon contact with acids, whereas sulfonyl groups may exhibit different degradation pathways .

Reactivity and Hazards

• Acid Reactivity :
  • 2-Chloro-5-(trifluoromethyl)benzonitrile : Reacts with strong acids to release hydrogen cyanide (HCN) and hydrogen fluoride (HF) .
  • 2-Chloro-5-(phenylsulfonyl)benzonitrile : Likely less reactive with acids due to the electron-withdrawing sulfonyl group stabilizing the nitrile moiety.
• Polymerization Risk : Nitriles with trifluoromethyl groups may polymerize under metal catalysis, while sulfonyl derivatives are less prone to such reactions .
• Toxicity :
  • The trifluoromethyl analog causes respiratory irritation, thyroid dysfunction, and aquatic toxicity .
  • Sulfonyl-containing analogs (e.g., 3j ) are presumed to have lower acute toxicity but may still pose environmental risks due to persistence .